Cas no 7653-59-0 (2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl-)

2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl- structure
7653-59-0 structure
Product Name:2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl-
CAS No:7653-59-0
MF:C9H6ClNO2
MW:195.602441310883
CID:537615
PubChem ID:12747175
Update Time:2025-04-19

2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl-
    • 6-chloro-3-methyl-1,4-benzoxazin-2-one
    • DTXSID60508774
    • 7653-59-0
    • 6-chloro-3-methyl-2H-1,4-benzoxazin-2-one
    • Inchi: 1S/C9H6ClNO2/c1-5-9(12)13-8-3-2-6(10)4-7(8)11-5/h2-4H,1H3
    • InChI Key: KKSMCXQURSJJQL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C)C(=O)O2

Computed Properties

  • Exact Mass: 195.00878
  • Monoisotopic Mass: 195.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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